![molecular formula C20H18O4 B3039025 3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one CAS No. 951626-37-2](/img/structure/B3039025.png)
3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one
Overview
Description
3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one, or BMO-Chr, is a natural product that has been studied for its potential to be used in a variety of scientific research applications. It is a derivative of the flavonoid family and has been found to have a wide range of beneficial effects on biochemical and physiological processes.
Scientific Research Applications
Synthesis and Chemical Properties
- Multicomponent Reaction Synthesis : A study demonstrates a simple, one-pot, efficient synthesis of novel 3-chloro-4-[4-(2-oxo-2H-chromen-4-ylmethoxy)phenyl]-1-phenylazetidin-2-one derivatives, a related compound, indicating the potential of 3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one in organic synthesis (Keri & Hosamani, 2010).
- Crystallographic Studies : Research on crystal structures of compounds like 4-(oxiran-2-ylmethoxy)benzoic acid can offer insights into the crystalline properties of similar compounds, potentially including this compound (Obreza & Perdih, 2012).
Biological Applications
- Antibacterial Activity : Some derivatives of 2H-chromen-2-one, like 4-triazolylmethoxy-2H-chromen-2-one derivatives, have shown significant antimicrobial activity, suggesting similar potential in derivatives of this compound (Panda et al., 2011).
- Electrochemical and Optical Properties : The electrochemical and optical properties of similar compounds, such as terthienyl based azobenzene, coumarine, and fluorescein containing polymers, provide insights into potential applications in materials science for this compound (Yigit et al., 2014).
Computational Investigation
- Molecular Orbital Analysis : Computational studies, like the one conducted on 4-(2-Oxo-2H-benzo[h]chromen-4-ylmethoxy)benzaldehydebenzofuranderivative, provide valuable insights into the electronic properties of related compounds, which could be relevant for this compound (Mallikarjunaiah et al., 2021).
Antimicrobial and Anticancer Properties
- Antimicrobial and Anticancer Derivatives : Studies on compounds like 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one and their significant antibacterial and antifungal activity provide a basis for exploring similar properties in this compound derivatives (Mandala et al., 2013).
Synthesis of Novel Derivatives
- Novel Derivative Synthesis : Research on the synthesis of various derivatives like 4-hydroxy-chromen-2-one indicates the scope for synthesizing novel derivatives of this compound with potential biological activities (Behrami & Dobroshi, 2019).
properties
IUPAC Name |
3-benzyl-4-methyl-7-(oxiran-2-ylmethoxy)chromen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O4/c1-13-17-8-7-15(22-11-16-12-23-16)10-19(17)24-20(21)18(13)9-14-5-3-2-4-6-14/h2-8,10,16H,9,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEBAJLGILFNILF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3CO3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601157498 | |
Record name | 4-Methyl-7-(2-oxiranylmethoxy)-3-(phenylmethyl)-2H-1-benzopyran-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601157498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
951626-37-2 | |
Record name | 4-Methyl-7-(2-oxiranylmethoxy)-3-(phenylmethyl)-2H-1-benzopyran-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951626-37-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyl-7-(2-oxiranylmethoxy)-3-(phenylmethyl)-2H-1-benzopyran-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601157498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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